Cas no 645391-08-8 (Glycine,N-[(1S)-1-[4-[(5-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethyl]-N-[(2-methylpropoxy)carbonyl]-)

• Product Name: Glycine,N-[(1S)-1-[4-[(5-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethyl]-N-[(2-methylpropoxy)carbonyl]-
• CAS No: 645391-08-8
• MF: C₃₀H₃₁N₃O₆
• MW: 529.583647966385
• CID: 423102
• Update Time: 2024-01-29

Glycine,N-[(1S)-1-[4-[(5-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethyl]-N-[(2-methylpropoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1S)-1-[4-[(5-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethyl]-N-[(2-methylpropoxy)carbonyl]-
• Glycine, N-[(1S)-1-[4-[(5-[1,1'-biphenyl]-4-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethyl]-N-[(2-methylpropoxy)carbonyl]-

• Inchi： 1S/C30H31N3O6/c1-20(2)18-38-30(36)33(17-28(34)35)21(3)22-13-15-26(16-14-22)37-19-27-31-29(39-32-27)25-11-9-24(10-12-25)23-7-5-4-6-8-23/h4-16,20-21H,17-19H2,1-3H3,(H,34,35)/t21-/m0/s1
• InChI Key： CCDDOZLBTBALOY-NRFANRHFSA-N
• SMILES： C(O)(=O)CN([C@H](C1=CC=C(OCC2N=C(C3=CC=C(C4=CC=CC=C4)C=C3)ON=2)C=C1)C)C(OCC(C)C)=O

Computed Properties

• Exact Mass: 529.22143

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 718.7±70.0 °C(Predicted)
• PSA: 114.99
• pka: 3.91±0.10(Predicted)